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Compound of Interest

Compound Name: Clofenotane

Cat. No.: B1669920 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

clofenotane, commonly known as DDT. It is intended for researchers, scientists, and drug

development professionals to ensure safe handling and compliance with hazardous waste

regulations. Due to its classification as a persistent organic pollutant and potential carcinogen,

clofenotane requires specialized disposal procedures.[1][2][3] On-site treatment by laboratory

personnel is not recommended; instead, a licensed hazardous waste disposal service must be

utilized.[4]

Immediate Safety and Handling Precautions
Clofenotane is a hazardous substance that necessitates careful handling in a laboratory

setting.[1] All personnel must adhere to the following safety protocols to minimize exposure

risk.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Safety glasses or goggles must be worn.

Lab Coat: A protective lab coat is required to prevent skin contact.
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Respiratory Protection: In case of potential dust or aerosol inhalation, a properly fitted

respirator is necessary.[1]

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Avoid generating dust.[1]

Thoroughly wash hands and any exposed skin after handling, even if gloves were worn.[1]

Occupational Exposure Limits
The following table summarizes the workplace exposure limits for clofenotane (DDT) as

established by various regulatory agencies. These values are crucial for assessing and

managing inhalation exposure risks in the laboratory.

Agency
Exposure Limit (8-hour
Time-Weighted Average)

Notes

Occupational Safety and

Health Administration (OSHA)
1 mg/m³

Includes a skin notation,

indicating the potential for

significant absorption through

the skin.[5]

National Institute for

Occupational Safety and

Health (NIOSH)

0.5 mg/m³

Recommends treating

clofenotane as a potential

occupational carcinogen.[6]

American Conference of

Governmental Industrial

Hygienists (ACGIH)

1 mg/m³

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe preparation and disposal of

clofenotane waste from a laboratory.

Containerization:
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Place clofenotane waste in a designated, leak-proof, and sealable container.

Inspect the container to ensure it is free from damage or leaks.

Labeling:

Clearly label the container with "Hazardous Waste: Clofenotane (DDT)".

Include the full chemical name: Dichlorodiphenyltrichloroethane.

Ensure the original label, if present, is not obscured.

Storage:

Store the sealed and labeled container in a designated, secure, and well-ventilated

hazardous waste storage area.

This area should be locked to prevent unauthorized access.

Engage a Licensed Disposal Service:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company.

Inform them of the nature and quantity of the clofenotane waste.

Follow their specific instructions for pickup and transportation.

Disposal Methodologies
While on-site disposal is not recommended, it is important to be aware of the approved

industrial methods for clofenotane destruction. The primary and most effective method is high-

temperature incineration.
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Parameter Value Reference

Incineration Temperature 850°C to 1200°C [7][8]

Residence Time Minimum of 2 seconds [7][9]

Destruction Efficiency Greater than 99.99% [7]

Other methods that have been investigated for DDT degradation include chemical treatment

and biodegradation, but these are not suitable for routine laboratory disposal.[4][10][11]

Clofenotane Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of clofenotane
from a laboratory setting.

Laboratory Procedures Professional Disposal
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Caption: Workflow for the safe disposal of clofenotane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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